Cas no 847946-95-6 ((1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione)

(1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione structure
847946-95-6 structure
Product Name:(1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione
CAS No:847946-95-6
MF:C11H16O3
MW:196.242943763733
CID:989646
Update Time:2023-08-03

(1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • INDEX NAME NOT YET ASSIGNED
    • (1S,4S)-1-(2-Hydroxyethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2,3-dione
    • (1S,4S)-1-(2-HYDROXYETHYL)-7,7-DIMETHYL-BICYCLO[2.2.1]HEPTANE-2,3-DIONE
    • Inchi: 1S/C11H16O3/c1-10(2)7-3-4-11(10,5-6-12)9(14)8(7)13/h7,12H,3-6H2,1-2H3/t7-,11-/m1/s1
    • InChI Key: QNCIMAMUXGXBPL-RDDDGLTNSA-N
    • SMILES: O=C1C([C@H]2CC[C@]1(CCO)C2(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 306
  • XLogP3: 0.7
  • Topological Polar Surface Area: 54.4
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